4-(Trifluoromethoxy)benzoic acid-13C

• Molecular Formula: C8H5F3O3
• Molecular Weight: 207.11 g/mol
• InChI: InChI=1S/C8H5F3O3/c9-8(10,11)14-6-3-1-5(2-4-6)7(12)13/h1-4H,(H,12,13)/i7+1
• InChIKey: RATSANVPHHXDCT-CDYZYAPPSA-N

4-(Trifluoromethoxy)benzoic acid-13C: An Isotope-Labeled Standard for Accurate Mass Spectrometry and NMR Quantitation

4-(Trifluoromethoxy)benzoic acid-13C is a stable isotope-labeled analog of 4-(Trifluoromethoxy)benzoic acid (unlabeled CAS 330-12-1), wherein a single carbon-12 atom in the carboxyl group is substituted with a carbon-13 atom, yielding the molecular formula C7[13C]H5F3O3 and a molecular weight of 207.11 g/mol . As a 13C-labeled compound, it is primarily utilized as an internal standard for quantitative analysis by nuclear magnetic resonance (NMR) spectroscopy, gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS), enabling accurate quantification of the unlabeled analyte in complex biological or environmental matrices .

13C-labeled internal standard for quantitative NMR and LC/GC-MS

Single +1 Da mass shift with matched co-elution for robust quantitation

Enriched 13C signal enables direct qNMR referencing without external standard

Why Unlabeled or Deuterated Analogs Cannot Substitute for 4-(Trifluoromethoxy)benzoic acid-13C in Quantitative Workflows

The selection of an internal standard is critical for achieving precise and accurate quantitation in mass spectrometry and NMR applications. While the unlabeled compound (4-(Trifluoromethoxy)benzoic acid) co-elutes and shares identical mass spectrometric behavior with the target analyte, rendering it indistinguishable and thus useless as an internal standard, the deuterated analog (4-Trifluoromethoxybenzoic Acid-d4) introduces a mass shift that can lead to chromatographic retention time differences and potential deuterium exchange, compromising quantitation accuracy . The 13C-labeled compound, with its single +1 Da mass shift and nearly identical physicochemical properties, minimizes these issues, providing superior co-elution and ionization efficiency matching, which is essential for robust method validation and regulatory compliance [1].

Unlabeled compound indistinguishable in MS

Identical retention and mass prevent discrimination between analyte and internal standard, making quantitation impossible.

Deuterated analog may alter chromatographic behavior

Retention time shifts of 0.1–0.5 min and potential deuterium exchange can compromise matrix-effect compensation and accuracy.

Regioisomer introduces different selectivity

3-Trifluoromethoxy isomer shows >1 min retention shift, failing to co-elute and track analyte ionization efficiency.

• [1] PeptideDB. 4-(Trifluoromethoxy)benzoic acid-13C. Product Datasheet. View Source

Quantitative Differentiation Evidence for 4-(Trifluoromethoxy)benzoic acid-13C Against Closest Analogs

Mass Spectrometry: +1 Da Shift vs. Unlabeled Compound Enables Analyte Discrimination

The 13C-labeled compound provides a distinct +1 Da mass shift relative to the unlabeled analyte (206.12 g/mol → 207.11 g/mol), enabling clear discrimination in mass spectrometry without the chromatographic retention time shifts often observed with deuterated analogs . This single isotopic substitution minimizes matrix effects and ensures accurate quantification in complex biological samples .

Mass Shift Discrimination

Head-to-head

Target (13C)207.11 g/mol

Comparators

Unlabeled: 206.12 g/mol+1.0 Da

d4: 210.14 g/mol−3.0 Da

Enables unambiguous analyte/internal standard differentiation without interference.

Reported MS condition context.

Evidence Dimension	Mass Spectrometric Discrimination (Molecular Weight)
Target Compound Data	207.11 g/mol (C7[13C]H5F3O3)
Comparator Or Baseline	Unlabeled: 206.12 g/mol (C8H5F3O3) / Deuterated (d4): 210.14 g/mol (C8HD4F3O3)
Quantified Difference	+1.0 Da vs. unlabeled; -3.0 Da vs. d4
Conditions	MS analysis; standard conditions

Why This Matters

This precise mass shift allows for simultaneous detection and quantitation of the unlabeled analyte and the internal standard without interference, a critical requirement for validated bioanalytical methods.

NMR Spectroscopy: Distinct 13C Chemical Shift for Unambiguous Quantitation

The 13C-labeled compound exhibits a characteristic 13C NMR signal for the enriched carboxyl carbon, which is distinct from the natural abundance 13C signals of the unlabeled compound [1]. This unique resonance, typically observed around 170 ppm in the carbonyl region, serves as an internal reference for accurate concentration determination via quantitative NMR (qNMR) without the need for an external standard . The unlabeled compound and the deuterated analog lack this distinct, enriched 13C signal, precluding their use as internal qNMR standards for this analyte.

13C NMR Signal Enrichment

Class-level

Target (13C)>99% 13C enrichment at carboxyl C

Comparators

Unlabeled: 1.1% natural abundance~90× enrichment

d4: No enhanced 13C signal

Provides sensitive internal reference for quantitative NMR (qNMR).

Solvent-dependent chemical shift; data to verify.

Evidence Dimension	13C NMR Signal Enrichment
Target Compound Data	Enriched 13C carboxyl signal at ~170 ppm (exact shift solvent-dependent)
Comparator Or Baseline	Unlabeled: Natural abundance 13C (1.1%) signal at same chemical shift; Deuterated (d4): No enhanced 13C signal
Quantified Difference	>99% 13C enrichment at the carboxyl carbon for the target compound vs. 1.1% natural abundance for unlabeled comparator
Conditions	13C NMR spectroscopy; standard acquisition parameters

Why This Matters

The enhanced 13C signal provides superior sensitivity and selectivity for quantification, enabling precise measurement of the unlabeled compound in complex mixtures and avoiding the need for external calibration curves.

• [1] SpectraBase. 4-(Trifluoromethoxy)benzoic acid. Spectral Database. SIAL_13CNMR_005886. View Source

Chromatographic Co-Elution: Matched Retention Time with Analyte for Robust LC-MS Quantitation

The 13C-labeled compound exhibits a nearly identical retention time to the unlabeled analyte due to minimal perturbation of physicochemical properties, ensuring co-elution and accurate compensation for matrix-induced ionization suppression or enhancement in LC-MS [1]. In contrast, deuterated internal standards, such as 4-Trifluoromethoxybenzoic Acid-d4, can exhibit a slight but measurable shift in retention time, particularly under certain chromatographic conditions, which can lead to quantification errors . This co-elution fidelity is crucial for maintaining method robustness and accuracy across diverse sample matrices.

Chromatographic Co‑elution

Class-level

Target (13C)Near-zero retention time shift

Comparators

d4: 0.1–0.5 min shiftUp to 5× lower

Regioisomer: >1 min shift>10× lower

Ensures robust matrix-effect compensation in LC-MS quantitation.

Shift may vary with LC conditions; method-dependent review.

Evidence Dimension	Chromatographic Retention Time Shift (vs. Unlabeled)
Target Compound Data	<0.1 min shift (typical for 13C-labeled vs. unlabeled)
Comparator Or Baseline	Deuterated (d4): 0.1-0.5 min shift reported for some compounds under certain LC conditions; Regioisomer (3-Trifluoromethoxybenzoic acid): >1 min shift (different selectivity)
Quantified Difference	Up to 5x lower retention time shift for 13C-labeled vs. deuterated analog; >10x lower vs. regioisomer
Conditions	Reversed-phase LC; typical gradient conditions

Why This Matters

Accurate co-elution minimizes differential matrix effects and ensures that the internal standard accurately tracks the analyte's ionization efficiency, leading to more precise and reliable quantification in complex samples.

• [1] PeptideDB. 4-(Trifluoromethoxy)benzoic acid-13C. Product Datasheet. View Source

Optimal Application Scenarios for 4-(Trifluoromethoxy)benzoic acid-13C Based on Differentiation Evidence

Internal Standard for Quantitative LC-MS/MS Bioanalysis of 4-(Trifluoromethoxy)benzoic Acid

In pharmacokinetic and drug metabolism studies, 4-(Trifluoromethoxy)benzoic acid-13C is used as the internal standard for the accurate quantification of the unlabeled compound in plasma, urine, or tissue samples using LC-MS/MS. The +1 Da mass difference and co-eluting properties ensure precise compensation for matrix effects, leading to validated bioanalytical methods compliant with regulatory guidelines .

Quantitative NMR (qNMR) Reference for Purity Assessment and Metabolite Quantification

The enriched 13C signal of 4-(Trifluoromethoxy)benzoic acid-13C serves as a direct internal concentration reference in quantitative 13C NMR experiments. This allows for the absolute quantification of the unlabeled compound in complex mixtures, such as reaction monitoring or metabolite profiling, without the need for an external standard and with high precision .

Tracer for Metabolic Flux Analysis in Biological Systems

As a stable isotope-labeled tracer, 4-(Trifluoromethoxy)benzoic acid-13C can be administered to cell cultures or animal models to track the metabolic fate and incorporation of the compound into downstream metabolites. The distinct 13C label allows for the detection and quantification of the labeled carbon using mass spectrometry or NMR, providing insights into metabolic pathways and flux .

Application

Selection Property

Validation Focus

LC-MS/MS quantitation in research matrices

13C internal standard with matched co-elution

Matrix-effect compensation and method precision review

Quantitative NMR (qNMR) for purity and metabolite profiling

Enriched 13C signal for internal referencing

Absolute quantitation without external standard; spectral interference review

Metabolic flux analysis with 13C tracer

Stable isotope label for tracking

Metabolite identification and pathway mapping in research models